Cas no 2680790-30-9 (benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate)

• Product Name: benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate
• CAS No: 2680790-30-9
• MF: C₁₄H₁₀ClFINO₂
• MW: 405.590578556061
• CID: 5627206
• PubChem ID: 165924104
• Update Time: 2025-05-19

benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate
• EN300-28303447
• 2680790-30-9

• Inchi： 1S/C14H10ClFINO2/c15-12-11(7-6-10(16)13(12)17)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key： RZHDSVPDSKHCSZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1Cl)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 404.94288g/mol
• Monoisotopic Mass: 404.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate

Introduction to Benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate (CAS No. 2680790-30-9)

Benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate, a compound with the chemical formula C₁₄H₁₂ClFIO₂N, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a carbamate moiety, and a phenyl ring substituted with chloro, fluoro, and iodine atoms. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 2680790-30-9 uniquely identifies this compound in scientific literature and databases. Its molecular structure, featuring a benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate moiety, suggests potential applications in the development of novel pharmaceutical agents. The benzyl group provides a lipophilic anchor, while the carbamate linkage offers versatility in further chemical modifications. The 2-chloro-4-fluoro-3-iodophenyl substituent introduces electronic and steric effects that can influence the compound's biological activity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate structure has been explored as a scaffold for designing molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression and inflammation.

The fluoro and chloro substituents on the phenyl ring are particularly noteworthy due to their ability to modulate metabolic stability and binding affinity. Fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing metabolic degradation, while chlorine atoms can serve as pharmacophores that interact with specific target sites. These features make the benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate an attractive candidate for further medicinal chemistry exploration.

Recent research has highlighted the importance of iodine-containing compounds in drug development. Iodine atoms can serve as handles for further functionalization via cross-coupling reactions, allowing for the creation of complex molecular architectures. Additionally, iodine can influence the electronic properties of the molecule, potentially enhancing its interaction with biological targets. The combination of these elements in the benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate structure suggests its utility in designing next-generation pharmaceuticals.

The synthesis of benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the introduction of the carbamate group followed by functionalization at the phenyl ring to incorporate chloro, fluoro, and iodine substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications.

In terms of biological activity, preliminary studies on derivatives of this compound have revealed promising results. For example, certain analogs have demonstrated inhibitory effects on kinases and other enzymes implicated in diseases such as cancer and autoimmune disorders. The fluoro and chloro substituents play a crucial role in modulating these activities by influencing binding kinetics and thermodynamics.

The potential therapeutic applications of benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate are vast. Researchers are exploring its use as an intermediate in the synthesis of novel anticancer agents, anti-inflammatory drugs, and antimicrobial compounds. The structural versatility of this molecule allows for further derivatization to enhance its pharmacological properties.

The development of new synthetic methodologies is also an area of active investigation. Techniques such as flow chemistry and microwave-assisted synthesis have been utilized to improve the efficiency of producing complex molecules like benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate. These advancements not only reduce production costs but also enable rapid screening of large libraries of derivatives for biological activity.

In conclusion, benzyl N-(2-chloro-4-fluoro-3-iodophenyl)carbamate (CAS No. 2680790-30-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. Continued research in this area holds significant potential for advancing drug discovery efforts across multiple therapeutic domains.